Cas no 5561-05-7 (2-Butyl-2-cyclopenten-1-one)

• Product Name: 2-Butyl-2-cyclopenten-1-one
• CAS No: 5561-05-7
• MF: C₉H₁₄O
• MW: 138.206862926483
• MDL: MFCD24687980
• CID: 351400
• PubChem ID: 9877385
• Update Time: 2025-04-19

2-Butyl-2-cyclopenten-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one, 2-butyl-
• 2-butyl-2-cyclopenten-1-one
• 2-butylcyclopent-2-en-1-one
• 2-butyl-2-cyclopentenone
• 2-butyl-cyclopent-2-en-1-one
• 2-butyl cyclopent-2-en-1 -one
• LQANWSYLRLMKDX-UHFFFAOYSA-N
• 2-N-BUTYL 2-CYCLOPENTENONE
• Q63409500
• 5561-05-7
• AS-58112
• AKOS037645184
• 2-N-BUTYLCYCLOPENTENONE
• SCHEMBL1150883
• 2-butylcyclopent-2-enone
• DTXSID70432157
• G83074
• 2-Butyl-2-cyclopenten-1-one

• MDL： MFCD24687980
• Inchi： 1S/C9H14O/c1-2-3-5-8-6-4-7-9(8)10/h6H,2-5,7H2,1H3
• InChI Key： LQANWSYLRLMKDX-UHFFFAOYSA-N
• SMILES： O=C1CCC=C1CCCC

Computed Properties

• Exact Mass: 138.10452
• Monoisotopic Mass: 138.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.4

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones